Cas no 1049873-89-3 (2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid)

• Product Name: 2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid
• CAS No: 1049873-89-3
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 4569838
• Update Time: 2025-06-23

2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Oxotetrahydropyrimidin-1(2H)-yl)acetic acid
• 2-(2-oxo-1,3-diazinan-1-yl)acetic acid
• (2-oxotetrahydropyrimidin-1(2H)-yl)acetic acid
• SB56030
• Z1172068150
• 2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid

• Inchi： 1S/C6H10N2O3/c9-5(10)4-8-3-1-2-7-6(8)11/h1-4H2,(H,7,11)(H,9,10)
• InChI Key： NHANBRGFHLSHFU-UHFFFAOYSA-N
• SMILES： O=C1NCCCN1CC(=O)O

Computed Properties

• Exact Mass: 158.069
• Monoisotopic Mass: 158.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.6

Additional information on 2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid

2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid (CAS No. 1049873-89-3): An Overview and Recent Advances

2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid (CAS No. 1049873-89-3) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, also known as 2-(2-oxoimidazolidin-1-yl)acetic acid, is a derivative of imidazolidinone, a class of heterocyclic compounds with a wide range of biological activities. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

The chemical structure of 2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid is characterized by a five-membered imidazolidinone ring attached to an acetic acid moiety. The presence of the oxo group (C=O) on the imidazolidinone ring imparts significant reactivity and stability to the molecule. This structure is particularly interesting because it combines the properties of both heterocyclic compounds and carboxylic acids, making it a versatile building block in organic synthesis.

One of the key methods for synthesizing 2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid involves the reaction of imidazolidinone derivatives with acetyl chloride or acetic anhydride. This reaction typically proceeds via nucleophilic acyl substitution, leading to the formation of the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as using microwave-assisted synthesis or catalytic methods that minimize waste and energy consumption.

In terms of its biological activity, 2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid has shown promising results in various pharmacological studies. For instance, research published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, studies have demonstrated its potential as a neuroprotective agent, with preliminary findings suggesting that it can reduce oxidative stress and neuronal damage in models of neurodegenerative diseases.

The potential therapeutic applications of 2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid are not limited to inflammation and neuroprotection. Recent studies have also explored its use in cancer therapy. A 2020 study published in Cancer Research found that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings highlight the multifaceted nature of this compound and its potential as a lead molecule for drug development.

In addition to its biological activities, 2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid has been investigated for its use in materials science. Researchers at the University of California, Berkeley, have reported that this compound can be used as a functional monomer in polymer synthesis, leading to the creation of novel materials with enhanced mechanical and thermal properties. These materials have potential applications in areas such as drug delivery systems and tissue engineering.

The safety profile of 2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid is another important aspect that has been studied extensively. Toxicity assessments conducted in vitro and in vivo have shown that this compound is generally well-tolerated at therapeutic concentrations. However, like any chemical compound, it is important to follow proper handling and storage guidelines to ensure safety during laboratory use.

In conclusion, 2-(2-oxo-1,3-Diazinan-1-yl)acetic Acid (CAS No. 1049873-89-3) is a multifunctional compound with a wide range of potential applications in medicine and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.